Cas no 7311-70-8 (2,5-Dibromothiophene-3-carboxylic acid)

2,5-Dibromothiophene-3-carboxylic acid is a versatile organic compound with significant applications in synthetic chemistry. Its unique structure, featuring a thiophene ring substituted with bromo and carboxylic acid groups, offers excellent compatibility with various reagents. This compound is prized for its high purity and stability, making it ideal for complex organic synthesis. Its reactivity profile allows for the efficient construction of complex molecules, contributing to the development of pharmaceuticals and fine chemicals.
2,5-Dibromothiophene-3-carboxylic acid structure
7311-70-8 structure
Product Name:2,5-Dibromothiophene-3-carboxylic acid
CAS No:7311-70-8
MF:C5H2Br2O2S
MW:285.941178798676
MDL:MFCD08445656
CID:977825
PubChem ID:253661857
Update Time:2025-06-25

2,5-Dibromothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromothiophene-3-carboxylic acid
    • 2,5-Dibromo-3-thiophenecarboxylic acid
    • 2,5-dibromo-thiophene-3-carboxylic acid
    • 2,5-Dibromo-3-thenoic Acid
    • NSC 109395
    • 3-Thiophenecarboxylic acid, 2,5-dibromo-
    • NSC109395
    • 3-Carboxy-2,5-dibromothiophene
    • PZBUYFPAASJYSI-UHFFFAOYSA-N
    • 1355AC
    • NE13914
    • ST2403702
    • NSC-109395
    • CS-0030487
    • D4582
    • AS-10086
    • SCHEMBL623602
    • 7311-70-8
    • MFCD08445656
    • SY051076
    • F17134
    • DTXSID60296447
    • EN300-79638
    • A866142
    • AKOS000278379
    • Z389944676
    • 2,5-dibromothiophene-3-carboxylicacid
    • DB-337933
    • MDL： MFCD08445656
    • Inchi： 1S/C5H2Br2O2S/c6-3-1-2(5(8)9)4(7)10-3/h1H,(H,8,9)
    • InChI Key： PZBUYFPAASJYSI-UHFFFAOYSA-N
    • SMILES： BrC1=C(C(=O)O)C=C(S1)Br

Computed Properties

  • Exact Mass: 283.81400
  • Monoisotopic Mass: 283.814
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 3.2

Experimental Properties

  • Density: 2.309±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 177.0 to 181.0 deg-C
  • Boiling Point: 345.7°C at 760 mmHg
  • Flash Point: 162.9°C
  • Refractive Index: 1.682
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • PSA: 65.54000
  • LogP: 2.97130
  • λmax: 246(CH3CN)(lit.)

2,5-Dibromothiophene-3-carboxylic acid Security Information

2,5-Dibromothiophene-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2,5-Dibromothiophene-3-carboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:7311-70-8)2,5-Dibromothiophene-3-carboxylic acid
Order Number:sfd7268
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:7311-70-8)2,5-Dibromothiophene-3-carboxylic acid
sfd7268
Purity:99.9%
Quantity:200kg
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